Cas no 1261488-79-2 (6-(Difluoromethoxy)-2-naphthaldehyde)

6-(Difluoromethoxy)-2-naphthaldehyde is a fluorinated aromatic aldehyde with a difluoromethoxy substituent at the 6-position of the naphthalene ring. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the difluoromethoxy group, which can enhance metabolic stability and bioavailability. The aldehyde functionality provides a versatile handle for further synthetic modifications, such as condensation or reduction reactions, making it a valuable intermediate in organic synthesis. Its structural features are particularly useful in the development of bioactive molecules, where the naphthalene core contributes to π-stacking interactions. The compound is typically handled under controlled conditions due to its reactive aldehyde group.
6-(Difluoromethoxy)-2-naphthaldehyde structure
1261488-79-2 structure
Product Name:6-(Difluoromethoxy)-2-naphthaldehyde
CAS No:1261488-79-2
MF:C12H8F2O2
MW:222.187530517578
MDL:MFCD18414089
CID:4797768
Update Time:2026-02-27

6-(Difluoromethoxy)-2-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethoxy)-2-naphthaldehyde
    • 2-(Difluoromethoxy)naphthalene-6-carboxaldehyde
    • MDL: MFCD18414089
    • Inchi: 1S/C12H8F2O2/c13-12(14)16-11-4-3-9-5-8(7-15)1-2-10(9)6-11/h1-7,12H
    • InChI Key: MYFVKWOYSOETDL-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=C2C=C(C=O)C=CC2=C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3

6-(Difluoromethoxy)-2-naphthaldehyde Pricemore >>

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Additional information on 6-(Difluoromethoxy)-2-naphthaldehyde

Recent Advances in the Study of 6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) in Chemical Biology and Pharmaceutical Research

6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of developing novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the compound's potential in advancing medical science.

One of the key areas of investigation has been the synthesis of 6-(Difluoromethoxy)-2-naphthaldehyde and its derivatives. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in drug development. The incorporation of difluoromethoxy groups into the naphthalene scaffold has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological studies.

In addition to its synthetic utility, 6-(Difluoromethoxy)-2-naphthaldehyde has demonstrated notable biological activity. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, including inhibitors of specific enzymes and receptors. For instance, it has been used in the development of compounds targeting inflammatory pathways, with preliminary results indicating potent anti-inflammatory effects. These findings suggest that 6-(Difluoromethoxy)-2-naphthaldehyde could serve as a valuable building block for designing new anti-inflammatory drugs.

Furthermore, the compound's potential in oncology research has been a focus of recent investigations. Studies have shown that derivatives of 6-(Difluoromethoxy)-2-naphthaldehyde exhibit selective cytotoxicity against certain cancer cell lines, with mechanisms of action involving the inhibition of key signaling pathways. These results underscore the compound's versatility and its potential as a lead structure for anticancer drug development.

In conclusion, 6-(Difluoromethoxy)-2-naphthaldehyde (CAS: 1261488-79-2) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery. Future research should focus on optimizing its synthetic routes, exploring additional biological targets, and advancing its preclinical development to fully realize its therapeutic potential.

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